Dichloroacetate
Dichloroacetate
Dichloroacetate is a monocarboxylic acid anion that is the conjugate base of dichloroacetic acid. It derives from an acetate. It is a conjugate base of a dichloroacetic acid.
Brand Name:
Vulcanchem
CAS No.:
13425-80-4
VCID:
VC0087207
InChI:
InChI=1S/C2H2Cl2O2/c3-1(4)2(5)6/h1H,(H,5,6)/p-1
SMILES:
C(C(=O)[O-])(Cl)Cl
Molecular Formula:
C2H2Cl2O2
CHCl2COOH
C2HCl2O2-
CHCl2COOH
C2HCl2O2-
Molecular Weight:
127.93 g/mol
Dichloroacetate
CAS No.: 13425-80-4
Main Products
VCID: VC0087207
Molecular Formula: C2H2Cl2O2
CHCl2COOH
C2HCl2O2-
Molecular Weight: 127.93 g/mol
| CAS No. | 13425-80-4 |
|---|---|
| Product Name | Dichloroacetate |
| Molecular Formula | C2H2Cl2O2 CHCl2COOH C2HCl2O2- |
| Molecular Weight | 127.93 g/mol |
| IUPAC Name | 2,2-dichloroacetate |
| Standard InChI | InChI=1S/C2H2Cl2O2/c3-1(4)2(5)6/h1H,(H,5,6)/p-1 |
| Standard InChIKey | JXTHNDFMNIQAHM-UHFFFAOYSA-M |
| SMILES | C(C(=O)[O-])(Cl)Cl |
| Canonical SMILES | C(C(=O)[O-])(Cl)Cl |
| Boiling Point | 194 °C |
| Density | Relative density (water = 1): 1.56 |
| Melting Point | 13.5 °C |
| Physical Description | COLOURLESS LIQUID WITH PUNGENT ODOUR. |
| Description | Dichloroacetate is a monocarboxylic acid anion that is the conjugate base of dichloroacetic acid. It derives from an acetate. It is a conjugate base of a dichloroacetic acid. |
| Related CAS | 79-43-6 (Acid) |
| Solubility | Solubility in water: miscible |
| Synonyms | ACETICACID,DICHLORO-,ION(1-) |
| Vapor Density | Relative vapor density (air = 1): 4.4 |
| Vapor Pressure | Vapor pressure, Pa at 20 °C: 19 |
| PubChem Compound | 25975 |
| Last Modified | Nov 11 2021 |
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